Cas no 862205-39-8 ((4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester)

• Product Name: (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester
• CAS No: 862205-39-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2137733
• PubChem ID: 68537989
• Update Time: 2025-05-21

(4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester
• DTXSID401224194
• 862205-39-8
• SCHEMBL3174185
• DB-322016
• methyl 2-(2-hydroxy-4-methylpyridin-3-yl)acetate
• RKQJMFCGYNUAEP-UHFFFAOYSA-N
• Methyl 1,2-dihydro-4-methyl-2-oxo-3-pyridineacetate

• Inchi： 1S/C9H11NO3/c1-6-3-4-10-9(12)7(6)5-8(11)13-2/h3-4H,5H2,1-2H3,(H,10,12)
• InChI Key： RKQJMFCGYNUAEP-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(NC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4Ų

Additional information on (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester

(4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester and CAS No. 862205-39-8: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 862205-39-8 and the product name (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester represents a fascinating molecule of significant interest in the realm of chemical biology. This heterocyclic compound, characterized by its pyridine core and ester functionality, has garnered attention due to its versatile structural properties and potential applications in pharmaceutical research and drug development. The detailed exploration of this compound not only highlights its chemical attributes but also delves into its emerging role in addressing complex biological challenges.

The molecular structure of (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester is a testament to the ingenuity of medicinal chemists who continuously seek novel scaffolds to modulate biological pathways. The presence of a methyl-substituted pyridine ring fused with an oxo group and an acetic acid methyl ester side chain creates a unique pharmacophore that can interact with various biological targets. This structural complexity is not merely a curiosity but a deliberate design that enhances binding affinity and selectivity, crucial factors in drug discovery.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in bioactive molecules. Pyridine derivatives, in particular, have been extensively studied for their role in inhibiting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester molecule exemplifies this trend by serving as a versatile building block for synthesizing more complex derivatives with enhanced pharmacological properties.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. Key steps include condensation reactions to form the dihydropyridine core, followed by functionalization to introduce the acetic acid methyl ester moiety. These synthetic strategies are not only elegant but also scalable, making it feasible to produce sufficient quantities for both preclinical and clinical studies. The precision required in these synthetic routes underscores the importance of advanced analytical techniques such as NMR spectroscopy and mass spectrometry to ensure high purity and yield.

The biological activity of (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester has been the subject of numerous investigations. Preliminary studies suggest that it exhibits inhibitory effects on certain enzymes implicated in metabolic disorders. Furthermore, its ability to modulate ion channels has opened new avenues for research in neurology. The compound's dual functionality—combining an acidic group with an ester—allows it to engage with multiple targets within biological systems, offering a multifaceted approach to therapeutic intervention.

One of the most compelling aspects of this compound is its potential as an intermediate in the development of novel therapeutics. By serving as a scaffold for further derivatization, researchers can fine-tune its pharmacological profile to achieve desired effects while minimizing side reactions. This modular approach is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. The flexibility provided by the pyridine core and ester group enables chemists to explore a wide range of modifications, from simple substitutions to complex functionalization strategies.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like (4-methyl-2-oxo-1,2-dihydropyridin-3-yl)acetic acid methyl ester. Molecular docking simulations have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These simulations not only provide insights into binding affinities but also help identify potential off-target effects that could influence its safety profile. By leveraging computational tools alongside experimental data, researchers can make more informed decisions about which derivatives warrant further investigation.

The role of this compound in addressing unmet medical needs cannot be overstated. As chronic diseases continue to pose significant challenges globally, innovative approaches are needed to develop effective treatments. The versatility of (4-methyl-2-oxo-1,2-dihydropyridin-3-y)acetic acid methyl ester makes it a valuable asset in the quest for novel therapeutics. Its ability to interact with multiple biological pathways suggests that it could be repurposed for treating conditions beyond its initial scope of interest.

In conclusion, the compound identified by CAS number 862205-39-8 and named (4-methyl- 2- oxo- 1, 2- dihydropyridin- 3- yl)acetic acid methyl ester represents a significant advancement in chemical biology. Its unique structure, synthetic accessibility, and promising biological activity position it as a key player in future drug development efforts. As research continues to uncover new applications for this molecule, its impact on medicine and biotechnology is likely to grow. The collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in harnessing its full potential.